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Compound of Interest

Compound Name: 1,3-Dimethylimidazolidine

Cat. No.: B15366825 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive analysis of the polarity of 1,3-
Dimethylimidazolidine. Due to a notable lack of extensive experimental data for 1,3-
Dimethylimidazolidine in scientific literature, this guide also draws comparisons with the well-

characterized, structurally similar compound, 1,3-Dimethyl-2-imidazolidinone (DMI), to infer and

understand its polarity.

Introduction to Polarity in Molecular Chemistry
Molecular polarity is a critical physicochemical property that influences a substance's solubility,

miscibility, and interaction with other molecules. It arises from the uneven distribution of

electron density within a molecule, leading to a net dipole moment. This property is of

paramount importance in drug development and various chemical processes, as it governs

molecular interactions, reaction kinetics, and the behavior of substances in different media.

Polarity of 1,3-Dimethylimidazolidine: A Structural
Perspective
1,3-Dimethylimidazolidine is a cyclic aliphatic amine. Its molecular structure, featuring two

tertiary amine groups within a five-membered ring, is the primary determinant of its polarity. The

nitrogen atoms, being more electronegative than the adjacent carbon and hydrogen atoms,
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draw electron density towards themselves. Furthermore, each nitrogen atom possesses a lone

pair of electrons, contributing significantly to the molecule's overall dipole moment.

While specific experimental values for the dipole moment and dielectric constant of 1,3-
Dimethylimidazolidine are not readily available in the literature, its structural characteristics

suggest that it is a polar molecule. The individual bond dipoles associated with the C-N bonds

and the lone pairs on the nitrogen atoms result in a net molecular dipole moment.

Comparison with 1,3-Dimethyl-2-imidazolidinone (DMI)
In contrast to 1,3-Dimethylimidazolidine, its analogue with a carbonyl group, 1,3-Dimethyl-2-

imidazolidinone (DMI), is a well-documented polar aprotic solvent.[1][2] The presence of the

highly polar carbonyl group (C=O) in DMI significantly increases its polarity.

The polarity of DMI provides a useful benchmark for estimating the polarity of 1,3-
Dimethylimidazolidine. While 1,3-Dimethylimidazolidine is expected to be polar, the

absence of the strongly electron-withdrawing carbonyl group suggests that it will have a lower

dipole moment and dielectric constant than DMI.

Quantitative Data
The following tables summarize the available quantitative data for 1,3-Dimethylimidazolidine
(computed) and 1,3-Dimethyl-2-imidazolidinone (experimental).

Table 1: Computed Physicochemical Properties of 1,3-Dimethylimidazolidine

Property Value Source

Molecular Formula C5H12N2 PubChem[3]

Molecular Weight 100.16 g/mol PubChem[3]

Topological Polar Surface Area 6.5 Å² PubChem[3]

Table 2: Experimental Physicochemical Properties of 1,3-Dimethyl-2-imidazolidinone (DMI)
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Property Value Source

Molecular Formula C5H10N2O Wikipedia[1]

Molecular Weight 114.1457 g/mol Wikipedia[1]

Dipole Moment 4.05 - 4.09 D Wikipedia[2]

Dielectric Constant 37.6 Mitsui Chemicals[4][5]

Boiling Point 225 °C Wikipedia[1]

Melting Point 8.2 °C Wikipedia[1]

Solubility in Water Fully miscible Wikipedia[2]

Experimental Protocols
Detailed experimental protocols for determining the key polarity parameters—dipole moment

and dielectric constant—are outlined below. These are general methods applicable to organic

liquids like 1,3-Dimethylimidazolidine.

Determination of Dipole Moment
The dipole moment of a molecule can be experimentally determined by measuring the

dielectric constant of its dilute solutions in a nonpolar solvent at various temperatures.

Methodology:

Sample Preparation: Prepare a series of dilute solutions of 1,3-Dimethylimidazolidine in a

nonpolar solvent (e.g., benzene or dioxane) of accurately known concentrations.

Capacitance Measurement: Measure the capacitance of a capacitor with the pure solvent

and with each of the prepared solutions between its plates. This is typically done using a

high-precision capacitance bridge.

Density Measurement: Measure the density of the pure solvent and each solution at the

same temperatures as the capacitance measurements.
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Refractive Index Measurement: Determine the refractive index of the pure solvent and the

solutions.

Calculation: The total polarization of the solute at infinite dilution is calculated using the

Guggenheim or Debye equation. The dipole moment is then extracted from the temperature

dependence of the total polarization.

Determination of Dielectric Constant
The dielectric constant of a liquid is a measure of its ability to store electrical energy in an

electric field.

Methodology:

Instrumentation: A dielectric constant meter, which typically consists of a parallel plate

capacitor or a coaxial probe, is used.

Calibration: The instrument is calibrated using standard substances with known dielectric

constants (e.g., air, pure water, ethanol).

Measurement: The sample (1,3-Dimethylimidazolidine) is placed between the plates of the

capacitor or in contact with the probe. The capacitance of the sample is measured.

Calculation: The dielectric constant (ε) is calculated from the ratio of the capacitance of the

capacitor with the sample (C) to the capacitance with a vacuum (or air) as the dielectric (C₀):

ε = C / C₀. Measurements are typically performed at a specific frequency and temperature.

Visualizations
Molecular Structure and Dipole Moment
The following diagram illustrates the molecular structure of 1,3-Dimethylimidazolidine and the

anticipated direction of its net dipole moment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylimidazolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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